3-(5-Chloro-2-methoxyphenyl)thiolan-3-ol

• IUPAC Name: 3-(5-chloro-2-methoxyphenyl)thiolan-3-ol
• InChI: InChI=1S/C11H13ClO2S/c1-14-10-3-2-8(12)6-9(10)11(13)4-5-15-7-11/h2-3,6,13H,4-5,7H2,1H3
• InChI Key: HGDKDLHUXXTLJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2(CCSC2)O
• Molecular Formula: C11H13ClO2S
• Molecular Weight: 244.74 g/mol

Description

3-(5-Chloro-2-methoxyphenyl)thiolan-3-ol is a sulfur-containing heterocyclic compound featuring a thiolane (tetrahydrothiophene) ring substituted at the 3-position with a hydroxyl (-OH) group and a 5-chloro-2-methoxyphenyl moiety.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Features and Functional Groups

The compound’s unique attributes arise from its thiolane-3-ol core and substituted phenyl group. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Functional Groups
3-(5-Chloro-2-methoxyphenyl)thiolan-3-ol	Thiolane-3-ol	5-Chloro-2-methoxyphenyl	-OH, -S- (thiolane), -OCH₃, -Cl
PQ401	Urea	5-Chloro-2-methoxyphenyl, 2-methylquinoline	-NH-C(=O)-NH-, -Cl, -OCH₃
BD00943602 ()	Thiophene	Chloro, methyl groups	-S- (aromatic), -Cl, -CH₃
3-(Substituted methylthio)-4-phenyl-4H-1,2,4-triazoles ()	Triazole	Substituted phenyl, methylthio groups	-S-, -N=N- (triazole), -OCH₃

Key Observations :

• Thiolane vs. Thiophene : The thiolane ring in the target compound is saturated, enhancing conformational flexibility compared to the aromatic thiophene in BD00943602. This difference may influence solubility and metabolic stability .
• Hydroxyl Group : The -OH group in thiolan-3-ol introduces hydrogen-bonding capacity, absent in PQ401 (urea-based) and BD00943602 (thiophene). This could improve aqueous solubility relative to PQ401 .

Table 2: Hypothetical Property Comparison

Property	3-(5-Chloro-2-methoxyphenyl)thiolan-3-ol	PQ401	BD00943602
Molecular Weight (g/mol)	~258.7 (calculated)	~349.8	~329.3
LogP (Predicted)	~2.5 (moderate lipophilicity)	~3.8	~4.1
Solubility	Moderate (due to -OH)	Low (urea core)	Low (aromatic S)
Biological Activity	Unknown (hypothetical kinase modulation)	Kinase inhibitor	Unspecified

Research Findings :

• PQ401 : Demonstrates kinase inhibition, likely due to the chloro-methoxyphenyl group’s interaction with ATP-binding pockets . The target compound’s thiolane-3-ol core may alter binding kinetics or selectivity.
• Triazole Derivatives () : Exhibit antimicrobial activity, suggesting sulfur-containing heterocycles’ broad bioactivity. Thiolan-3-ol’s -OH group could enhance target engagement compared to triazoles .

Stability and Reactivity

• Thiolane-3-ol vs. Thiophene : The saturated thiolane ring may reduce oxidative degradation compared to aromatic thiophenes but could be prone to ring-opening reactions under acidic conditions.
• Urea vs. Thiolane : PQ401’s urea linkage is hydrolytically stable, whereas thiolan-3-ol’s -OH group might participate in esterification or glycosylation reactions .